Cas no 1231245-19-4 ((3-Methylbutyl)hydrazine Hydrochloride)

• Product Name: (3-Methylbutyl)hydrazine Hydrochloride
• CAS No: 1231245-19-4
• MF: C₅H₁₅ClN₂
• MW: 138.639000177383
• CID: 2190268
• PubChem ID: 20337505
• Update Time: 2025-06-12

(3-Methylbutyl)hydrazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Isopentylhydrazine hydrochloride
• (3-Methylbutyl)hydrazine hydrochloride (1:1)
• (3-methylbutyl)hydrazine hydrochloride
• CS-0232527
• 3-methylbutylhydrazine;hydrochloride
• 1231245-19-4
• GZB24519
• F8889-7733
• EN300-127471
• SCHEMBL11358065
• AKOS026676683
• DB-301412
• (3-methylbutyl)hydrazinehydrochloride
• (3-Methylbutyl)hydrazine Hydrochloride

• Inchi： 1S/C5H14N2.ClH/c1-5(2)3-4-7-6;/h5,7H,3-4,6H2,1-2H3;1H
• InChI Key： ZGISDJPJIHAFON-UHFFFAOYSA-N
• SMILES： Cl.N(CCC(C)C)N

Computed Properties

• Exact Mass: 138.0923762Da
• Monoisotopic Mass: 138.0923762Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 35.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Alkylhydrazines

Additional information on (3-Methylbutyl)hydrazine Hydrochloride

Introduction to (3-Methylbutyl)hydrazine Hydrochloride (CAS No. 1231245-19-4)

(3-Methylbutyl)hydrazine Hydrochloride (CAS No. 1231245-19-4) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is a derivative of hydrazine, a fundamental building block in organic chemistry, and its unique structure and properties make it an essential reagent in numerous synthetic processes.

The (3-Methylbutyl)hydrazine Hydrochloride molecule consists of a hydrazine group attached to a 3-methylbutyl chain, which imparts specific reactivity and solubility characteristics. The hydrochloride salt form enhances its stability and solubility in aqueous media, making it suitable for a wide range of applications. This compound is often used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Recent advancements in the field of medicinal chemistry have highlighted the potential of (3-Methylbutyl)hydrazine Hydrochloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2022) explored the use of this compound as a precursor for the synthesis of antiviral drugs. The researchers found that derivatives of (3-Methylbutyl)hydrazine Hydrochloride exhibited potent antiviral activity against several strains of influenza virus, suggesting its potential as a lead compound for further drug development.

In addition to its role in pharmaceuticals, (3-Methylbutyl)hydrazine Hydrochloride has found applications in materials science. A recent study in Advanced Materials (2021) demonstrated the use of this compound as a ligand for the synthesis of metal-organic frameworks (MOFs). The unique structure of (3-Methylbutyl)hydrazine Hydrochloride allowed for the creation of MOFs with high surface areas and tunable pore sizes, which are valuable for gas storage and separation applications.

The synthetic versatility of (3-Methylbutyl)hydrazine Hydrochloride is further exemplified by its use in the preparation of functionalized polymers. A study published in Macromolecules (2020) reported the synthesis of polymeric materials using (3-Methylbutyl)hydrazine Hydrochloride as a crosslinking agent. The resulting polymers exhibited enhanced mechanical properties and thermal stability, making them suitable for use in various industrial applications.

From an environmental perspective, the safety and environmental impact of (3-Methylbutyl)hydrazine Hydrochloride have been extensively studied. A comprehensive review published in Environmental Science & Technology (2021) evaluated the ecotoxicological properties of this compound and concluded that it has low toxicity to aquatic organisms when used within recommended concentrations. This finding supports its continued use in industrial processes while ensuring minimal environmental impact.

In conclusion, (3-Methylbutyl)hydrazine Hydrochloride (CAS No. 1231245-19-4) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and properties make it an invaluable reagent in pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry.